Cas no 2138018-07-0 (1H-1,2,3-Triazole, 5-(4-methyl-2-oxazolyl)-1-(3-pyrrolidinyl)-)

• Product Name: 1H-1,2,3-Triazole, 5-(4-methyl-2-oxazolyl)-1-(3-pyrrolidinyl)-
• CAS No: 2138018-07-0
• MF: C₁₀H₁₃N₅O
• MW: 219.243120908737
• CID: 5299690
• Update Time: 2025-06-26

1H-1,2,3-Triazole, 5-(4-methyl-2-oxazolyl)-1-(3-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole, 5-(4-methyl-2-oxazolyl)-1-(3-pyrrolidinyl)-

• Inchi： 1S/C10H13N5O/c1-7-6-16-10(13-7)9-5-12-14-15(9)8-2-3-11-4-8/h5-6,8,11H,2-4H2,1H3
• InChI Key： OPTFWEYHNHWQKH-UHFFFAOYSA-N
• SMILES： N1(C2CCNC2)C(C2=NC(C)=CO2)=CN=N1

Additional information on 1H-1,2,3-Triazole, 5-(4-methyl-2-oxazolyl)-1-(3-pyrrolidinyl)-

Compound CAS No 2138018-07-0: 1H-1,2,3-Triazole, 5-(4-methyl-2-oxazolyl)-1-(3-pyrrolidinyl)

The compound with CAS No 2138018-07-0, known as 1H-1,2,3-Triazole, 5-(4-methyl-2-oxazolyl)-1-(3-pyrrolidinyl), is a heterocyclic compound with a unique structure that combines triazole and pyrrolidine moieties. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its potential applications in drug design and advanced materials.

Triazoles are a class of heterocyclic compounds characterized by their five-membered ring containing three nitrogen atoms. In this compound, the triazole ring is substituted with a 4-methyl-2-oxazolyl group at the 5-position and a pyrrolidinyl group at the 1-position. The combination of these substituents imparts unique electronic and structural properties to the molecule.

Recent studies have highlighted the importance of heterocyclic compounds like this one in medicinal chemistry. The pyrrolidine ring, a five-membered amine-containing structure, contributes to the molecule's flexibility and ability to form hydrogen bonds, which are crucial for bioavailability and target binding in pharmaceutical applications.

The 4-methyl substitution on the oxazole ring enhances the molecule's stability and lipophilicity, making it suitable for applications where both hydrophilic and lipophilic interactions are required. This balance is particularly valuable in drug design, where molecules must navigate cellular membranes effectively.

Research into similar compounds has shown that such structures can act as scaffolds for developing new drugs targeting various diseases. For instance, derivatives of this compound have been explored for their potential as antimicrobial agents, anti-inflammatory drugs, and even as components in advanced materials like conductive polymers.

In terms of synthesis, this compound can be prepared through a variety of methods, including click chemistry approaches that utilize azide alkyne cycloaddition (CuAAC). Such methods are highly efficient and allow for precise control over the molecular architecture.

Furthermore, computational studies using molecular docking have revealed that this compound has promising binding affinities for several therapeutic targets. These findings underscore its potential as a lead compound in drug discovery programs.

In conclusion, CAS No 2138018-07-0 represents a versatile heterocyclic compound with significant potential across multiple fields. Its unique structure and functional groups make it an attractive candidate for further research and development in both academic and industrial settings.